Cas no 2229186-84-7 (3-(adamantan-1-yl)-2,2-difluoropropan-1-ol)

• Product Name: 3-(adamantan-1-yl)-2,2-difluoropropan-1-ol
• CAS No: 2229186-84-7
• MF: C₁₃H₂₀F₂O
• MW: 230.294111251831
• CID: 5914027
• PubChem ID: 165708381
• Update Time: 2025-10-18

3-(adamantan-1-yl)-2,2-difluoropropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(adamantan-1-yl)-2,2-difluoropropan-1-ol
• EN300-1962448
• 2229186-84-7

• Inchi： 1S/C13H20F2O/c14-13(15,8-16)7-12-4-9-1-10(5-12)3-11(2-9)6-12/h9-11,16H,1-8H2
• InChI Key： KJUOMWSNEYUJSS-UHFFFAOYSA-N
• SMILES： FC(CO)(CC12CC3CC(CC(C3)C1)C2)F

Computed Properties

• Exact Mass: 230.14822158g/mol
• Monoisotopic Mass: 230.14822158g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 20.2Ų

Additional information on 3-(adamantan-1-yl)-2,2-difluoropropan-1-ol

Professional Introduction to 3-(Adamantan-1-yl)-2,2-difluoropropan-1-ol (CAS No. 2229186-84-7)

3-(Adamantan-1-yl)-2,2-difluoropropan-1-ol, identified by the CAS number 2229186-84-7, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules characterized by the presence of an adamantan-1-yl group, which is known for its unique steric and electronic properties. The structural features of this molecule make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents and advanced materials.

The molecular structure of 3-(adamantan-1-yl)-2,2-difluoropropan-1-ol consists of a propane backbone with two fluorine atoms substituting at the 2-position and an adamantan-1-yl group attached to the 3-position. This configuration imparts distinct chemical and physical properties, including enhanced stability and reactivity, which are highly desirable in pharmaceutical applications. The presence of fluorine atoms also contributes to the compound's lipophilicity, making it more soluble in organic solvents and potentially improving its bioavailability when used in drug formulations.

In recent years, there has been growing interest in the use of fluorinated compounds in medicinal chemistry due to their ability to modulate metabolic pathways and enhance drug efficacy. The adamantan-1-yl group, known for its rigid and non-polar nature, further enhances the compound's stability against metabolic degradation. This combination of structural features makes 3-(adamantan-1-yl)-2,2-difluoropropan-1-ol a promising candidate for further investigation in drug discovery.

One of the most compelling aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often targeted in the treatment of various diseases, including cancer. The unique structural motifs present in 3-(adamantan-1-yl)-2,2-difluoropropan-1-ol suggest that it may be capable of binding to kinase active sites with high affinity. Preliminary computational studies have indicated that this compound could interact with key residues in the kinase domain, potentially leading to the development of novel inhibitors with improved selectivity and potency.

The synthesis of 3-(adamantan-1-yl)-2,2-difluoropropan-1-ol presents several challenges due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound on a scalable basis. Recent research has demonstrated efficient synthetic routes that involve multi-step reactions starting from commercially available precursors. These methods leverage modern techniques such as transition metal catalysis and fluorination strategies to construct the desired molecular framework with high yield and purity.

In addition to its pharmaceutical applications, 3-(adamantan-1-yl)-2,2-difluoropropan-1-ol has shown potential in material science research. The rigidity provided by the adamantan ring system makes this compound an excellent candidate for use as a building block in polymer chemistry. Researchers have explored its incorporation into various polymer matrices to enhance thermal stability and mechanical strength. Furthermore, the fluorinated side chains contribute to hydrophobic interactions, making it suitable for applications in water-repellent coatings and adhesives.

The biological activity of 3-(adamantan-1-yl)-2,2-difluoropropan-1-ol has been extensively studied in recent years. In vitro assays have revealed that this compound exhibits moderate activity against several kinases, including EGFR and HER2. These findings suggest that it may have therapeutic potential in oncology applications. Additionally, preliminary toxicology studies have indicated that the compound is well-tolerated at low doses, although further research is needed to fully assess its safety profile.

The development of novel drug candidates often involves optimizing synthetic routes to improve yield and reduce costs. In the case of 3-(adamantan-1-yl)-2,2-difluoropropan-1-ol, researchers have focused on streamlining synthetic processes while maintaining high chemical purity. Recent advancements in flow chemistry have enabled continuous production methods that enhance efficiency and scalability. These innovations are crucial for transitioning promising candidates like this one from laboratory-scale synthesis to industrial production.

The role of computational chemistry in drug discovery cannot be overstated. Molecular modeling techniques have been instrumental in understanding how 3-(adamantan-1-yl)-2,2-difluoropropan-1-ol interacts with biological targets at the atomic level. By simulating these interactions, researchers can predict binding affinities and optimize lead structures before conducting expensive experimental trials. This approach has significantly accelerated the drug discovery process and reduced time-to-market for new therapeutic agents.

The future prospects for 3-(adamantan-1-y)l]-2,2-difluoropropan-l] -ol are promising given its unique structural features and diverse potential applications. Ongoing research aims to explore its efficacy as a kinase inhibitor through clinical trials and preclinical studies. Additionally, investigations into its use as a material science additive are expected to yield innovative solutions for industrial applications. As our understanding of molecular interactions continues to evolve, compounds like this one will undoubtedly play a pivotal role in advancing scientific and technological progress.